Cas no 82799-41-5 (2-[2-(8-heptadecenyl)-4,5-dihydro-1H-imidazol-1-yl]ethyl oleate)

• Product name: 2-[2-(8-heptadecenyl)-4,5-dihydro-1H-imidazol-1-yl]ethyl oleate
• CAS No: 82799-41-5
• MF: C₄₀H₇₄N₂O₂
• MW: 615.027772426605
• CID: 988189
• PubChem ID: 6432938

2-[2-(8-heptadecenyl)-4,5-dihydro-1H-imidazol-1-yl]ethyl oleate Chemical and Physical Properties

Names and Identifiers

• 2-[2-(8-heptadecenyl)-4,5-dihydro-1H-imidazol-1-yl]ethyl oleate
• 2-(2-heptadec-8-enyl-4,5-dihydroimidazol-1-yl)ethyl octadec-9-enoate
• EINECS 280-038-4
• 82799-41-5
• 2-(2-(8-Heptadecenyl)-4,5-dihydro-1H-imidazol-1-yl)ethyl oleate

• Inchi： InChI=1S/C40H74N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39-41-35-36-42(39)37-38-44-40(43)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-38H2,1-2H3/b19-17+,20-18-
• InChI Key： RHTUFTVIAUFAFS-NADBREJJSA-N
• SMILES： CCCCCCCCC=CCCCCCCCC1=NCCN1CCOC(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 614.57502961g/mol
• Monoisotopic Mass: 614.57502961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 34
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 41.9Ų